Cas no 17451-22-8 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-)

• Product Name: 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-
• CAS No: 17451-22-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1360011
• Update Time: 2024-08-17

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-

• Inchi： 1S/C11H10O3/c1-8-2-4-9(5-3-8)6-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： OPXZMUYXMAYBPG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)C=CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 127 °C(Solv: benzene (71-43-2))
• Boiling Point: 335.7±35.0 °C(Predicted)
• pka: 2.29±0.54(Predicted)